3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(2,5-dimethylfuran-3-carbonyl)pyrrolidine

• IUPAC Name: [3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone
• InChI: InChI=1S/C19H21NO3/c1-12-9-17(13(2)23-12)19(21)20-7-5-16(11-20)14-3-4-18-15(10-14)6-8-22-18/h3-4,9-10,16H,5-8,11H2,1-2H3
• InChI Key: QPYBMRCYTOUXEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC(C2)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• CAS No.: 2097918-31-3

Description

This product is the chemical reagent 3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(2,5-dimethylfuran-3-carbonyl)pyrrolidine, provided as a high-purity material for research and development purposes. The compound features a 2,3-dihydro-1-benzofuran moiety, a structure recognized as a privileged scaffold in medicinal chemistry due to its prevalence in biologically active molecules and pharmaceutical intermediates . The molecular architecture, which incorporates a pyrrolidine ring linked to two distinct heterocyclic systems (dihydrobenzofuran and dimethylfuran), makes it a valuable building block for drug discovery programs. Researchers can utilize this compound in the synthesis of novel complex molecules, as a core template for the development of enzyme inhibitors or receptor ligands, and in various pharmacological and biochemical assays. Its structural complexity also positions it as a candidate for material science research, particularly in the development of organic semiconductors or novel polymers. This product is intended for use by qualified laboratory professionals only. It is strictly for research use and is not intended for diagnostic, therapeutic, or any personal uses. Please refer to the safety data sheet for proper handling and storage information.

Biological Activity

3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(2,5-dimethylfuran-3-carbonyl)pyrrolidine is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described with the following chemical formula:

• Molecular Formula : C₁₈H₁₈N₂O₃
• Molecular Weight : 302.35 g/mol

The structure features a pyrrolidine ring attached to a benzofuran moiety and a dimethylfuran carbonyl group, contributing to its unique pharmacological profile.

Research indicates that compounds containing benzofuran and pyrrolidine structures often exhibit various biological activities, including:

• Antinociceptive Effects : Compounds similar to 3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(2,5-dimethylfuran-3-carbonyl)pyrrolidine have shown efficacy in models of neuropathic pain. For instance, derivatives of 2,3-dihydro-1-benzofuran have been reported to reverse neuropathic pain without affecting locomotor behavior, indicating a selective action on pain pathways .
• Cannabinoid Receptor Interaction : Some studies suggest that benzofuran derivatives can act as selective agonists for cannabinoid receptors (CB1 and CB2). The compound may exhibit similar interactions that could modulate pain and inflammation .

Summary of Biological Activities

Activity Type	Observations	References
Antinociceptive	Effective in reversing neuropathic pain
Cannabinoid Agonism	Potential selective action on CB receptors
Antimicrobial	Related compounds show activity against pathogens

Case Studies

Several studies have investigated the biological activities of compounds similar to 3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(2,5-dimethylfuran-3-carbonyl)pyrrolidine:

• Neuropathic Pain Models : A study demonstrated that a related benzofuran compound significantly reduced pain responses in spinal nerve ligation models. The effects were selectively antagonized by CB2 receptor antagonists, suggesting a targeted mechanism .
• Antimicrobial Activity : Research on fused heterocyclic compounds has shown promising antimicrobial properties. Compounds derived from benzofurans exhibited moderate activity against various bacterial strains, indicating potential therapeutic applications in infectious diseases .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

5-APDB and 6-APDB

5-APDB (1-(2,3-Dihydro-1-benzofuran-5-yl)propan-2-amine) and 6-APDB (1-(2,3-Dihydro-1-benzofuran-6-yl)propan-2-amine) are positional isomers sharing the dihydrobenzofuran core. Key differences:

• Substituents: Both lack the pyrrolidine ring and instead feature an aminopropyl chain.
• Pharmacological Activity : Classified as controlled substances under drug regulations due to their structural similarity to MDA (3,4-methylenedioxyamphetamine), suggesting serotonergic or dopaminergic activity .

3-Bromo-5-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]pyridine

This compound (CAS 2097909-86-7) shares the pyrrolidine and dihydrobenzofuran moieties but substitutes the dimethylfuran carbonyl with a bromopyridine carbonyl group.

• Molecular Weight: 373.24 g/mol vs. the target compound’s estimated 341.39 g/mol (calculated from formula C₁₉H₂₁NO₃), suggesting differences in solubility and bioavailability .

(±)-(3R,4S)-4-(1,3-Benzodioxol-5-yl)-1-methyl-3-({3-[4-(trifluoromethyl)phenyl]ureido}methyl)pyrrolidine-3-carboxylic Acid

This pyrrolidine derivative (from ) features a benzodioxole ring and a trifluoromethylphenyl urea group.

• Functional Groups : The urea moiety enhances hydrogen-bonding capacity, likely increasing target selectivity compared to the dimethylfuran carbonyl group in the target compound .
• Synthetic Yield : Reported crude yield of 68% with >99% purity, indicating efficient synthesis pathways that may inform optimization strategies for the target compound .

Data Table: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target Compound	C₁₉H₂₁NO₃	341.39	Dihydrobenzofuran, dimethylfuran carbonyl	Unknown activity; research chemical
5-APDB	C₁₁H₁₅NO	177.24	Dihydrobenzofuran, aminopropyl	Controlled substance; serotonergic
3-Bromo-5-[3-(dihydrobenzofuran)pyridine]	C₁₈H₁₇BrN₂O₂	373.24	Bromopyridine carbonyl	Halogen bonding potential
(±)-(3R,4S)-pyrrolidine derivative	C₂₂H₂₂F₃N₃O₅	465.42	Benzodioxole, trifluoromethylphenyl urea	High synthetic purity (>99%)

Research Implications and Gaps

• Pharmacological Profiling : The target compound’s dimethylfuran carbonyl group may confer metabolic stability over 5-APDB’s amine group, but in vitro assays are needed to confirm this hypothesis.
• Synthetic Feasibility : Lessons from high-yield syntheses of analogous compounds (e.g., ) could guide scalable production methods.
• Regulatory Considerations : Unlike 5-APDB, the absence of an amine group in the target compound may exempt it from current drug control laws, though structural similarity warrants caution .

Q & A

Basic: What synthetic strategies are recommended for preparing 3-(2,3-Dihydro-1-benzofuran-5-yl)-1-(2,5-dimethylfuran-3-carbonyl)pyrrolidine, and how do reaction conditions impact yield?

Answer:
The synthesis typically involves two key steps:

• Step 1: Suzuki-Miyaura cross-coupling to introduce the 2,3-dihydrobenzofuran moiety. For example, coupling a pyrrolidine boronic acid derivative with a halogenated benzofuran precursor using Pd(PPh₃)₄ as a catalyst and K₂CO₃ as a base in a toluene/EtOH/H₂O solvent system at 90–105°C .
• Step 2: Acylation of the pyrrolidine nitrogen with 2,5-dimethylfuran-3-carbonyl chloride under basic conditions (e.g., NaH in THF at 0°C to room temperature) .
  Critical factors: Catalyst purity, anhydrous conditions for acylation, and strict temperature control during coupling to minimize side reactions. Yields can vary from 40–70% depending on the steric hindrance of intermediates.

Advanced: How can researchers systematically investigate the structure-activity relationships (SAR) of pyrrolidine ring modifications?

Answer:

• Design: Synthesize analogs with substitutions at the pyrrolidine nitrogen (e.g., alkyl, aryl groups) or stereochemical variations (R/S configurations).
• Assays: Test analogs in target-specific assays (e.g., receptor binding, enzyme inhibition) and compare EC₅₀/IC₅₀ values. For neurological targets, use patch-clamp electrophysiology or calcium flux assays.
• Computational Modeling: Perform molecular docking (e.g., AutoDock Vina) to correlate substituent effects with binding affinity. Focus on hydrophobic interactions from the dimethylfuran group and π-stacking from benzofuran .

Basic: What spectroscopic and analytical methods are essential for confirming the compound’s structural integrity?

Answer:

• NMR (¹H, ¹³C): Assign peaks for pyrrolidine (δ 2.5–3.5 ppm), benzofuran (δ 6.5–7.5 ppm), and dimethylfuran carbonyl (δ 160–170 ppm in ¹³C).
• HRMS: Verify molecular weight (e.g., expected [M+H]⁺ = 355.18 g/mol).
• X-ray Crystallography: Resolve stereochemistry and confirm bond angles, as demonstrated in related furan-pyrrolidine hybrids .

Advanced: How should contradictory biological activity data across studies be addressed?

Answer:

• Reproducibility Checks: Standardize assay conditions (e.g., cell lines, buffer pH, incubation time).
• Orthogonal Assays: Validate results using complementary techniques (e.g., surface plasmon resonance [SPR] vs. fluorescence polarization).
• Purity Validation: Analyze compound batches via HPLC (≥95% purity) to rule out degradation products .

Basic: What physicochemical properties are critical for optimizing bioavailability?

Answer:

• LogP: Determine via reverse-phase HPLC (C18 column) to assess lipophilicity. Target logP ~2–3 for balanced membrane permeability.
• Solubility: Measure in PBS (pH 7.4) and simulate gastric fluid (pH 1.2). If solubility <10 µM, consider salt formation or prodrug strategies.
• Stability: Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) to identify hydrolytic or oxidative vulnerabilities .

Advanced: What strategies mitigate stability challenges during storage and handling?

Answer:

• Formulation: Lyophilize with cryoprotectants (e.g., trehalose) or store in amber vials under argon to prevent photodegradation.
• Thermal Analysis: Use differential scanning calorimetry (DSC) to identify phase transitions and optimize storage temperature (e.g., –20°C for long-term stability).
• Degradation Pathways: Monitor via LC-MS; if hydrolysis dominates, avoid aqueous buffers during reconstitution .

Basic: How does the dihydrobenzofuran moiety influence the compound’s electronic properties?

Answer:
The benzofuran group enhances π-electron density, which can be quantified via cyclic voltammetry (oxidation potential ~1.2 V vs. Ag/AgCl). This property impacts charge-transfer interactions in materials science applications (e.g., organic semiconductors) .